Cas no 20571-15-7 (Spiro[2.3]hexan-4-one)

• Product Name: Spiro[2.3]hexan-4-one
• CAS No: 20571-15-7
• MF: C₆H₈O
• MW: 96.127121925354
• MDL: MFCD00604224
• CID: 1395033
• PubChem ID: 10877057
• Update Time: 2025-04-23

Spiro[2.3]hexan-4-one Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexan-4-one
• AKOS026717057
• EN300-93850
• CS-0048699
• SB40926
• Spiro[2.3]hexan-6-one
• MFCD00604224
• F2147-4385
• PS-16252
• AMY35720
• 20571-15-7
• P10135

• MDL： MFCD00604224
• Inchi： 1S/C6H8O/c7-5-1-2-6(5)3-4-6/h1-4H2
• InChI Key： OIRNAOWGCPSZCJ-UHFFFAOYSA-N
• SMILES： O=C1CCC21CC2

Computed Properties

• Exact Mass: 96.05754
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on Spiro[2.3]hexan-4-one

Spiro[2.3]hexan-4-one: A Comprehensive Overview

Spiro[2.3]hexan-4-one, also known by its CAS number 20571-15-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spiroketals family, which are characterized by their spirocyclic structure—a feature that imparts unique physical and chemical properties. The term spiro refers to the presence of two rings connected by a single atom, while hexanone indicates the six-carbon chain with a ketone functional group.

The structural uniqueness of Spiro[2.3]hexan-4-one lies in its spirocyclic framework, which consists of a five-membered ring fused to a six-membered ring via a single carbon atom. This arrangement creates a rigid and compact structure, making it highly stable under various chemical conditions. The compound's molecular formula is C₇H₁₂O, and its molecular weight is approximately 116 g/mol. Its physical properties include a melting point of around 80°C and a boiling point of 160°C under standard conditions.

Recent studies have highlighted the potential of Spiro[2.3]hexan-4-one as a versatile building block in organic synthesis. Its ability to undergo various reactions, such as nucleophilic additions and cycloadditions, has made it an invaluable intermediate in the synthesis of complex molecules. For instance, researchers have successfully utilized Spiro[2.3]hexan-4-one as a precursor in the construction of bioactive compounds, including antibiotics and anti-inflammatory agents.

In terms of applications, Spiro[2.3]hexan-4-one has found utility in the pharmaceutical industry due to its role as an intermediate in drug development. Its rigid structure allows for precise control over stereochemistry during synthesis, which is crucial for producing enantiomerically pure compounds. Additionally, the compound has been explored for its potential in materials science, particularly in the development of advanced polymers with tailored mechanical properties.

One of the most exciting developments involving Spiro[2.3]hexan-4-one is its use in asymmetric catalysis. By employing chiral catalysts, chemists have achieved high enantioselectivity in reactions involving this compound, paving the way for the production of chiral drugs with improved therapeutic profiles. For example, recent research has demonstrated that Spiro[2.3]hexan-4-one can be transformed into β-lactam antibiotics with enhanced potency against multidrug-resistant bacteria.

The synthesis of Spiro[2.3]hexan-4-one typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common methods include cyclization reactions of diols or diketones under acidic or basic conditions, followed by purification techniques such as column chromatography or recrystallization.

In conclusion, Spiro[2.3]hexan-4-one (CAS No.: 20571-15-7) is a remarkable compound with diverse applications across multiple disciplines. Its unique spirocyclic structure and reactivity make it an essential tool in organic synthesis and drug discovery. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.